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Compound of Interest

Compound Name: (S)-ZG197

Cat. No.: B12388819 Get Quote

Disclaimer: The following information is a representative guide for handling a hazardous

chemical substance. As no specific Safety Data Sheet (SDS) for "(S)-ZG197" was found, this

document provides a template of essential safety and logistical information based on best

practices for handling similarly hazardous materials. Always refer to the substance-specific

SDS before handling any chemical.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of hazardous chemical compounds.

Quantitative Safety Data Summary
The following table summarizes critical quantitative safety data that should be obtained from

the substance-specific SDS for (S)-ZG197. The values provided here are for illustrative

purposes and are based on data for other hazardous chemicals.
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Parameter Value Source

Exposure Limits

OSHA PEL
[Data not available for (S)-

ZG197]
-

ACGIH TLV
[Data not available for (S)-

ZG197]
-

Flammability

Flash Point
[Data not available for (S)-

ZG197]
-

Upper Explosion Limit
[Data not available for (S)-

ZG197]
-

Lower Explosion Limit
[Data not available for (S)-

ZG197]
-

Toxicity

LD50 Oral (Rat) > 5,000 mg/kg Example Data

Glove Material Breakthrough

Time

Nitrile
[Data not available for (S)-

ZG197]
-

Neoprene
[Data not available for (S)-

ZG197]
-

Butyl Rubber
[Data not available for (S)-

ZG197]
-

Standard Operating Procedure for Handling (S)-
ZG197
This procedure outlines the essential steps for the safe handling of (S)-ZG197 in a laboratory

setting.
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Pre-Handling Preparations
Consult the SDS: Before beginning any work, thoroughly read and understand the Safety

Data Sheet for (S)-ZG197.

Hazard Assessment: Conduct a thorough hazard assessment for the planned experiment.[1]

Assemble PPE: Based on the SDS and hazard assessment, select and inspect the

appropriate Personal Protective Equipment (PPE). This should include, at a minimum:

Chemical splash goggles or a face shield.[2]

Appropriate chemical-resistant gloves (e.g., Nitrile, Butyl).[3]

A flame-resistant lab coat.

Closed-toe shoes.

Engineering Controls: Ensure that work will be conducted in a properly functioning chemical

fume hood to minimize inhalation exposure. All equipment used must be properly grounded.

[4]

Emergency Equipment: Verify the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Handling the Compound
Personal Hygiene: Wash hands thoroughly before and after handling the compound.[3] Do

not eat, drink, or smoke in the handling area.[4]

Transferring the Compound:

Use only non-sparking tools.[4]

Keep the container tightly closed when not in use.[4]

Take precautionary measures against static discharge.[4]
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Spill Response: In the event of a spill, evacuate the area and follow the emergency

procedures outlined in the SDS. Do not attempt to clean up a large spill without proper

training and equipment.

Post-Handling Procedures
Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with (S)-ZG197.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use PPE in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste containing (S)-ZG197 must be treated as hazardous waste.

Waste Collection:

Collect all solid and liquid waste in clearly labeled, sealed, and compatible waste

containers.

Do not mix with other incompatible waste streams.

Waste Disposal:

Dispose of the waste through your institution's Environmental Health and Safety (EHS)

office.

All disposal must be in accordance with local, state, and federal regulations.[3]

Personal Protective Equipment (PPE) Selection
Workflow
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling a hazardous chemical like (S)-ZG197.
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Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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